N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide

• IUPAC Name: N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C16H13BrN2O3S2/c1-21-9-3-4-10(12(7-9)22-2)15(20)19-16-18-11(8-23-16)13-5-6-14(17)24-13/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: GNOZEIRSFYJQAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(S3)Br)OC
• Molecular Formula: C16H13BrN2O3S2
• Molecular Weight: 425.3 g/mol

Description

The compound "N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide" is a chemical entity that appears to be related to various heterocyclic compounds discussed in the provided papers. Although none of the papers directly mention this compound, they do discuss related structures and reactions that could be relevant to its analysis.

Synthesis Analysis

The synthesis of related compounds involves catalytic annulation processes, as described in the first paper, where a [Cp*Rh(III)]-catalyzed annulation of N-methoxybenzamide with 1,4,2-bisoxazol-5-one leads to the formation of 2-aryl quinazolin-4(3H)-one derivatives . This method shows moderate to excellent yields and good functional group tolerance, suggesting that a similar approach might be applicable for synthesizing the

Safety And Hazards

As with any chemical compound, handling “N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide” would require appropriate safety measures. The bromine atoms indicate that it could be hazardous and proper personal protective equipment should be used.

Future Directions

The future directions for this compound could be numerous. Its unique structure suggests it could be of interest in the development of new materials or pharmaceuticals.